Cas no 529516-33-4 (6-(Piperazin-1-yl)pyridin-2-amine)

6-(Piperazin-1-yl)pyridin-2-amine structure
529516-33-4 structure
Product Name:6-(Piperazin-1-yl)pyridin-2-amine
CAS No:529516-33-4
MF:C9H14N4
MW:178.234261035919
CID:937740
PubChem ID:15290976
Update Time:2025-04-19

6-(Piperazin-1-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 6-(Piperazin-1-yl)pyridin-2-amine
    • 2-Pyridinamine,6-(1-piperazinyl)-(9CI)
    • 6-piperazin-1-ylpyridin-2-amine
    • 6-PPIPERAZIN-1-YLPYRIDIN-2-AMINE
    • DTXSID40571047
    • NNIRRALERIJINU-UHFFFAOYSA-N
    • 529516-33-4
    • AKOS015942716
    • DB-324134
    • SCHEMBL4501136
    • GS0796
    • 2-Pyridinamine, 6-(1-piperazinyl)-
    • 2-amino-6-(piperazin-1-yl)pyridine
    • Inchi: 1S/C9H14N4/c10-8-2-1-3-9(12-8)13-6-4-11-5-7-13/h1-3,11H,4-7H2,(H2,10,12)
    • InChI Key: NNIRRALERIJINU-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=C(N)N=2)CCNCC1

Computed Properties

  • Exact Mass: 178.121846464g/mol
  • Monoisotopic Mass: 178.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 54.2Ų

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